Cas no 694495-70-0 (1-Piperidinecarboxylicacid, 4-methyl-3-oxo-, methyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 4-methyl-3-oxo-, methyl ester
• CAS No: 694495-70-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 500480
• Update Time: 2024-01-30

1-Piperidinecarboxylicacid, 4-methyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-methyl-3-oxo-, methyl ester
• 1-Piperidinecarboxylic acid, 4-methyl-3-oxo-, methyl ester

• Inchi： 1S/C8H13NO3/c1-6-3-4-9(5-7(6)10)8(11)12-2/h6H,3-5H2,1-2H3
• InChI Key： DLFJXQQHTNEUJP-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(C)C(=O)C1

Computed Properties

• Exact Mass: 171.09
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2